Tert-butyl 5-amino-1-benzyl-3-methylpyrazole-4-carboxylate

• IUPAC Name: tert-butyl 5-amino-1-benzyl-3-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C16H21N3O2/c1-11-13(15(20)21-16(2,3)4)14(17)19(18-11)10-12-8-6-5-7-9-12/h5-9H,10,17H2,1-4H3
• InChI Key: BQDLVVKFGSAJMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)OC(C)(C)C)N)CC2=CC=CC=C2
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

“Tert-butyl 5-amino-1-benzyl-3-methylpyrazole-4-carboxylate” is a compound that belongs to the class of 5-amino-pyrazoles. These compounds are known to be versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities.

Synthesis Analysis

The synthesis of 5-amino-pyrazoles involves the reaction of β-ketonitriles with hydrazines. The best results were observed in neat and under reflux conditions which led to high yield. Another method involves the use of boron reagents for Suzuki–Miyaura coupling.

Molecular Structure Analysis

Pyrazoles are a class of five-membered heterocycles derived from the parent pyrazole, an aromatic azole with molecular formula C3H4N2. In the parent pyrazole, R1, R2, and R3 correspond to hydrogen atoms.

Chemical Reactions Analysis

5-Amino-pyrazoles have been used as versatile synthetic building blocks in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds. These compounds have been synthesized via a wide variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Mechanism of Action

While the specific mechanism of action for “Tert-butyl 5-amino-1-benzyl-3-methylpyrazole-4-carboxylate” is not mentioned in the search results, 5-amino-pyrazoles in general are known to be biologically active compounds. They are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds.

Safety and Hazards

While the specific safety and hazards information for “Tert-butyl 5-amino-1-benzyl-3-methylpyrazole-4-carboxylate” is not available in the search results, it’s important to handle all chemical compounds with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Future Directions

The future directions for “Tert-butyl 5-amino-1-benzyl-3-methylpyrazole-4-carboxylate” and similar compounds could involve further exploration of their biological activities and potential applications in the field of pharmaceutics and medicinal chemistry. Additionally, the development of more efficient and environmentally friendly synthetic methods could also be a focus.